N-(2,3-dichlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide

• IUPAC Name: N-(2,3-dichlorophenyl)-3-methyl-2,4-dioxo-1H-pyrimidine-6-carboxamide
• InChI: InChI=1S/C12H9Cl2N3O3/c1-17-9(18)5-8(16-12(17)20)11(19)15-7-4-2-3-6(13)10(7)14/h2-5H,1H3,(H,15,19)(H,16,20)
• InChI Key: JABVOPYXSARGJQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(NC1=O)C(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C12H9Cl2N3O3
• Molecular Weight: 314.12 g/mol
• CAS No.: 338774-73-5

Description

N-(2,3-dichlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide is a useful research compound. Its molecular formula is C12H9Cl2N3O3 and its molecular weight is 314.12. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Properties

N-(2,3-dichlorophenyl)-6-hydroxy-1-methyl-2-oxo-1,2-dihydro-4-pyrimidinecarboxamide is involved in the synthesis of various heterocyclic compounds which have shown promising biological activities. A study by Akbari et al. (2008) focused on synthesizing derivatives of N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide and their thiazolo[3,2-a]pyrimidine derivatives, which exhibited significant antimicrobial activities against bacterial and fungal growth. Similarly, other compounds derived from the core structure have been synthesized and shown potential as antimicrobial agents (Akbari et al., 2008; Kolisnyk et al., 2015).

Material Synthesis and Properties

This compound and its derivatives also have applications in material science, specifically in the synthesis of polyamides and polyimides with specific properties. Studies by Yang and Lin (1995) and Choi and Jung (2004) highlighted the synthesis of aromatic polyamides and polyimides using derivatives of this compound. These materials exhibited high thermal stability and solubility in various polar solvents, making them suitable for applications that require materials with specific thermal and solubility properties (Yang & Lin, 1995; Choi & Jung, 2004).